molecular formula C15H12ClNO3 B5431744 3-[(2-chlorobenzoyl)amino]phenyl acetate

3-[(2-chlorobenzoyl)amino]phenyl acetate

Cat. No. B5431744
M. Wt: 289.71 g/mol
InChI Key: KBLYIYVSDMCECQ-UHFFFAOYSA-N
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Description

“3-[(2-chlorobenzoyl)amino]phenyl acetate” is a chemical compound. It is an ester, which is a class of compounds that are derived from carboxylic acids . The compound has a benzene ring, which is a cyclic compound with alternating double bonds, and an acetate group, which is a derivative of acetic acid .


Molecular Structure Analysis

The molecular structure of “this compound” includes a benzene ring, an acetate group, and a chlorobenzoyl group . The benzene ring is a cyclic compound with alternating double bonds, the acetate group is a derivative of acetic acid, and the chlorobenzoyl group contains a benzene ring with a chlorine atom .

properties

IUPAC Name

[3-[(2-chlorobenzoyl)amino]phenyl] acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12ClNO3/c1-10(18)20-12-6-4-5-11(9-12)17-15(19)13-7-2-3-8-14(13)16/h2-9H,1H3,(H,17,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KBLYIYVSDMCECQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)OC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12ClNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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